molecular formula C10H7BrN2 B8708713 5-(2-Bromophenyl)pyrimidine

5-(2-Bromophenyl)pyrimidine

Cat. No.: B8708713
M. Wt: 235.08 g/mol
InChI Key: FUGXZYLVEFZXTN-UHFFFAOYSA-N
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Description

5-(2-Bromophenyl)pyrimidine is a useful research compound. Its molecular formula is C10H7BrN2 and its molecular weight is 235.08 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H7BrN2

Molecular Weight

235.08 g/mol

IUPAC Name

5-(2-bromophenyl)pyrimidine

InChI

InChI=1S/C10H7BrN2/c11-10-4-2-1-3-9(10)8-5-12-7-13-6-8/h1-7H

InChI Key

FUGXZYLVEFZXTN-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)C2=CN=CN=C2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 5-bromopyrimidine (500 mg, 3.14 mmol, Aldrich), (2-bromophenyl)boronic acid (947 mg, 4.71 mmol, Aldrich), Pd(PPh3)4 (363 mg, 0.314 mmol, GLR) and potassium carbonate (2.17 g, 15.7 mmol, Qualigens) in 1,4-dioxane:water (5.8 mL:2.9 mL) was degassed for 10 min. The reaction mixture was subjected to microwave heating for 30 minutes at 100° C. After completion, the reaction mixture was diluted with water (10 mL) and ethyl acetate (25 mL). The layers were separated. The organic layer was dried over sodium sulfate and concentrated under reduced pressure to obtain crude material which was purified by combiflash column chromatography (column size: 12 g; elution: 15% ethyl acetate in hexane) to get 5-(2-bromophenyl)pyrimidine (400 mg, 30.5%) as yellow solid. 1H NMR (400 MHz, CDCl3) δ 9.24 (s, 1H), 8.83 (s, 2H), 7.73 (d, J=7.9 Hz, 1H), 7.48-7.42 (m, 1H), 7.33 (d, J=7.4 Hz, 2H); MS (ESI, positive ion) m/z: 234.98 (M+1).
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
947 mg
Type
reactant
Reaction Step One
Quantity
2.17 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
363 mg
Type
catalyst
Reaction Step One

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